Cas no 204078-98-8 (2-(furan-2-ylmethyl)aminobenzonitrile)

• Product Name: 2-(furan-2-ylmethyl)aminobenzonitrile
• CAS No: 204078-98-8
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD11144634
• CID: 3893914
• PubChem ID: 23293121
• Update Time: 2025-05-19

2-(furan-2-ylmethyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(2-furanylmethyl)amino]-
• 2-[(furan-2-ylmethyl)amino]benzonitrile
• EN300-32906
• 2-(furan-2-ylmethylamino)benzonitrile
• EIA07898
• 2-([(FURAN-2-YL)METHYL]AMINO)BENZONITRILE
• AKOS000235760
• G44562
• KUDSLEWSBLTGCG-UHFFFAOYSA-N
• 2-(2-Furylmethylamino)benzonitrile
• 2-{[(furan-2-yl)methyl]amino}benzonitrile
• 2-(((furan-2-yl)methyl)amino)benzonitrile
• 204078-98-8
• Z126961588
• 101-935-8
• SCHEMBL7559863
• 2-(furan-2-ylmethyl)aminobenzonitrile

• MDL： MFCD11144634
• Inchi： 1S/C12H10N2O/c13-8-10-4-1-2-6-12(10)14-9-11-5-3-7-15-11/h1-7,14H,9H2
• InChI Key： KUDSLEWSBLTGCG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1NCC1=CC=CO1

Computed Properties

• Exact Mass: 198.079
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49A^2
• XLogP3: 2.8

Additional information on 2-(furan-2-ylmethyl)aminobenzonitrile

2-(Furan-2-ylmethyl)aminobenzonitrile: A Comprehensive Overview of Its Properties and Applications

2-(Furan-2-ylmethyl)aminobenzonitrile (CAS No. 204078-98-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique molecular structure combining a furan ring and a benzonitrile moiety, exhibits versatile chemical properties that make it valuable for various industrial and scientific applications.

The growing interest in heterocyclic compounds like 2-(Furan-2-ylmethyl)aminobenzonitrile stems from their potential as building blocks for pharmaceuticals and functional materials. Researchers are particularly intrigued by its electron-rich furan group, which contributes to its reactivity and potential as a precursor in synthetic chemistry. Recent studies have explored its role in developing novel bioactive molecules and organic semiconductors, aligning with current trends in drug discovery and green chemistry.

From a structural perspective, 2-(Furan-2-ylmethyl)aminobenzonitrile features a furan-2-ylmethyl group attached to an aminobenzonitrile core. This configuration offers multiple sites for chemical modification, making it a versatile intermediate in organic synthesis. The compound's molecular weight of 198.22 g/mol and its specific physicochemical properties have been carefully characterized to ensure proper handling and application in research settings.

The synthesis of 2-(Furan-2-ylmethyl)aminobenzonitrile typically involves nucleophilic substitution reactions between appropriately functionalized furan and benzonitrile derivatives. Recent advancements in catalytic methods have improved the yield and purity of this compound, addressing one of the most common search queries among synthetic chemists: "efficient synthesis of furan-containing benzonitrile derivatives." These methodological improvements have significantly enhanced the compound's accessibility for research purposes.

In pharmaceutical research, 2-(Furan-2-ylmethyl)aminobenzonitrile has shown promise as a scaffold for developing new therapeutic agents. Its structural features are being investigated for potential antimicrobial activity and central nervous system effects, particularly in relation to neurological disorders. These applications respond to the increasing global demand for novel drug candidates, especially in the wake of emerging infectious diseases and the growing prevalence of neurodegenerative conditions.

The material science community has also taken interest in 2-(Furan-2-ylmethyl)aminobenzonitrile due to its potential in organic electronics. The compound's conjugated system and electron-donating properties make it a candidate for developing organic light-emitting diodes (OLEDs) and photovoltaic materials. This aligns perfectly with current industry trends toward sustainable energy solutions and flexible electronics, topics that frequently appear in scientific literature and patent applications.

Analytical characterization of 2-(Furan-2-ylmethyl)aminobenzonitrile typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and identity, which are critical factors for researchers who often search for "characterization data of furan derivatives" or "analytical methods for aminobenzonitrile compounds."

From a commercial perspective, the market for 2-(Furan-2-ylmethyl)aminobenzonitrile has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemicals industries. Suppliers often highlight its availability in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. The compound's stability and storage requirements are frequently addressed in technical data sheets, responding to common queries from potential users.

Environmental and safety considerations for 2-(Furan-2-ylmethyl)aminobenzonitrile follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. These safety aspects are particularly important given the increasing focus on laboratory safety standards and green chemistry principles in research institutions worldwide.

Future research directions for 2-(Furan-2-ylmethyl)aminobenzonitrile may explore its potential in catalysis, supramolecular chemistry, and as a ligand in coordination complexes. The compound's versatility positions it well for interdisciplinary applications, bridging gaps between traditional organic chemistry and emerging fields like materials informatics and computational drug design.

For researchers interested in working with 2-(Furan-2-ylmethyl)aminobenzonitrile, several key resources are available. Scientific literature provides detailed protocols for its synthesis and applications, while commercial suppliers offer technical support and custom synthesis services. The compound's growing importance is reflected in the increasing number of patents and publications referencing its use, particularly in contexts related to medicinal chemistry and functional materials development.

In conclusion, 2-(Furan-2-ylmethyl)aminobenzonitrile (CAS No. 204078-98-8) represents an important building block in modern chemical research. Its unique structural features and versatile applications continue to attract interest across multiple scientific disciplines. As research progresses, this compound is likely to play an increasingly significant role in addressing current challenges in drug discovery, material science, and sustainable chemistry, making it a valuable subject for ongoing investigation and development.